Cas no 16960-34-2 (4-Amino-3-(1H-indol-3-yl)butanoic acid)

• Product Name: 4-Amino-3-(1H-indol-3-yl)butanoic acid
• CAS No: 16960-34-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5715846
• PubChem ID: 44376519
• Update Time: 2025-05-20

4-Amino-3-(1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1H-indol-3-yl)butanoicacid
• CHEMBL162050
• 16960-34-2
• 4-amino-3-(1H-indol-3-yl)butanoic acid
• 4-amino-3-(indol-3-yl)butanoic acid
• EN300-734967
• 1H-Indole-3-propanoic acid, β-(aminomethyl)-
• G66937
• 4-Amino-3-(1H-indol-3-yl)butanoic acid

• Inchi： 1S/C12H14N2O2/c13-6-8(5-12(15)16)10-7-14-11-4-2-1-3-9(10)11/h1-4,7-8,14H,5-6,13H2,(H,15,16)
• InChI Key： OAUILGHHTGBUGY-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Melting Point: 218-219 °C
• Boiling Point: 460.4±35.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-3-(1H-indol-3-yl)butanoic acid

Comprehensive Overview of 4-Amino-3-(1H-indol-3-yl)butanoic acid (CAS No. 16960-34-2)

4-Amino-3-(1H-indol-3-yl)butanoic acid, with the CAS number 16960-34-2, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a derivative of tryptophan, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, combining an indole ring with an amino acid backbone, makes it a valuable intermediate in the development of novel therapeutics and research tools.

The growing interest in 4-Amino-3-(1H-indol-3-yl)butanoic acid is driven by its potential applications in neuroscience and metabolic studies. Researchers are particularly intrigued by its structural similarity to neurotransmitters like serotonin and melatonin, which are critical for regulating mood, sleep, and cognitive functions. This connection has led to increased searches for "natural neurotransmitter analogs" and "indole derivatives in brain health," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, CAS 16960-34-2 is often explored for its role in peptide modification and drug design. Its ability to introduce both aromatic and hydrophilic properties into molecules makes it a versatile building block. Recent trends in "custom peptide synthesis" and "targeted drug delivery systems" highlight the demand for such compounds, as they enable the creation of more effective and specific therapeutic agents.

In addition to its pharmaceutical applications, 4-Amino-3-(1H-indol-3-yl)butanoic acid is also studied for its potential in agricultural chemistry. The indole moiety is a common feature in plant growth regulators, sparking interest in its use for sustainable farming solutions. Queries like "biostimulants for crop yield" and "eco-friendly agrochemicals" align with this compound's potential to address global food security challenges.

Quality and purity are paramount when working with CAS 16960-34-2, as impurities can significantly impact research outcomes. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure the compound meets stringent standards. This emphasis on quality control resonates with the broader scientific community's focus on "reproducible research" and "high-purity reagents," which are frequently searched topics in academic and industrial settings.

As the scientific community continues to explore the multifaceted roles of 4-Amino-3-(1H-indol-3-yl)butanoic acid, its significance in both basic and applied research becomes increasingly apparent. Whether in the context of "neurodegenerative disease research" or "green chemistry innovations," this compound exemplifies the intersection of chemistry, biology, and technology. Its study not only advances our understanding of complex biochemical pathways but also paves the way for groundbreaking discoveries in medicine and beyond.